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Compound of Interest

Compound Name: Benzyl tosylate

Cat. No.: B085727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and detailed handling procedures for

benzyl tosylate (CAS No. 1024-41-5). The information is intended to support researchers,

scientists, and drug development professionals in maintaining a safe laboratory environment

when working with this reactive chemical.

Chemical and Physical Properties
Benzyl tosylate, the ester of benzyl alcohol and p-toluenesulfonic acid, is a versatile reagent

in organic synthesis, primarily utilized as a benzylating agent due to the excellent leaving group

ability of the tosylate anion.[1] Its reactivity, however, necessitates careful handling.
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Property Value Source

Molecular Formula C₁₄H₁₄O₃S [2]

Molar Mass 262.33 g/mol [2]

Appearance White solid [3]

Melting Point 58 °C [1]

Boiling Point 412.7±24.0 °C (Predicted) [1]

Density 1.222±0.06 g/cm³ (Predicted) [1]

Solubility Insoluble in cold water. [4]

Hazard Identification and GHS Classification
Benzyl tosylate is classified as a hazardous substance. The following table summarizes its

GHS classification.[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Danger[2]

Pictograms:
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Toxicological Data
Quantitative toxicological data, such as LD50 values for benzyl tosylate, are not readily

available in published literature. Much of the available data is for structurally similar but distinct

compounds like benzyl salicylate. Therefore, safety assessments should be based on the GHS

hazard classifications.

Exposure Route Species Toxicity Value Classification

Oral - Data not available
Harmful if swallowed

(Category 4)[2]

Dermal - Data not available
Causes skin irritation

(Category 2)[2]

Inhalation - Data not available

May cause respiratory

irritation (Category 3)

[2]

Reactivity and Incompatibility
Benzyl tosylate is an inherently unstable compound that can decompose, especially with

exposure to heat, light, and incompatible materials.[3] It is a highly reactive electrophile that

readily undergoes SN2 reactions with a wide range of nucleophiles.[1]

Incompatible Materials:

Strong Oxidizing Agents: May cause violent reactions.

Strong Acids and Bases: Can promote decomposition.

Nucleophiles: Reacts with amines, azides, alkoxides, and other nucleophiles.[1]

Experimental Protocols
Standard Handling Procedure
This protocol outlines the standard procedure for safely handling benzyl tosylate in a

laboratory setting.
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Materials:

Benzyl tosylate

Appropriate solvent (e.g., dichloromethane, ethyl acetate)

Glassware

Spatula

Weighing paper/boat

Fume hood

Personal Protective Equipment (PPE): safety goggles, face shield, lab coat, chemically

resistant gloves (e.g., nitrile).

Procedure:

Preparation: Before handling, ensure that a chemical fume hood is operational and the sash

is at the appropriate height. Have all necessary glassware and reagents prepared and

readily accessible.

Personal Protective Equipment (PPE): Don the appropriate PPE, including safety goggles, a

face shield, a lab coat, and chemically resistant gloves.

Dispensing: Conduct all weighing and dispensing of benzyl tosylate inside a chemical fume

hood to avoid inhalation of dust particles.

Transfer: Use a clean spatula to transfer the solid reagent. Avoid creating dust. If transferring

a solution, use a syringe or cannula.

Reaction Setup: Set up the reaction in a clean, dry apparatus within the fume hood. Ensure

adequate ventilation and, if necessary, an inert atmosphere.

Storage: Store benzyl tosylate in a tightly sealed container in a cool, dark, and dry place,

away from incompatible materials.
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Waste Disposal: Dispose of all benzyl tosylate waste in a designated, labeled hazardous

waste container according to institutional and local regulations.

Quenching and Work-up Procedure
This protocol describes a method for quenching a reaction mixture containing benzyl tosylate
and subsequent work-up. This procedure is adapted from synthetic protocols involving the

formation of benzyl tosylate.[3][5]

Materials:

Reaction mixture containing benzyl tosylate

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Dichloromethane (DCM) or other suitable extraction solvent

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Separatory funnel

Erlenmeyer flasks

Rotary evaporator

PPE

Procedure:

Cooling: Cool the reaction mixture in an ice bath to control any potential exotherm during

quenching.

Quenching: Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to the

reaction mixture with stirring. The bicarbonate will neutralize any acidic byproducts. Continue

addition until gas evolution ceases.[3]

Extraction: Transfer the quenched mixture to a separatory funnel. Add dichloromethane

(DCM) and shake gently to extract the organic components. Allow the layers to separate.
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Separation: Drain the lower organic layer into a clean Erlenmeyer flask.

Re-extraction: Extract the aqueous layer again with DCM to ensure complete recovery of the

product. Combine the organic layers.

Drying: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄) or

magnesium sulfate (MgSO₄).

Filtration: Filter the solution to remove the drying agent.

Concentration: Remove the solvent using a rotary evaporator to yield the crude product.

Spill Cleanup Procedure
This protocol provides a step-by-step guide for managing a small-scale spill of benzyl tosylate
in a laboratory.

Materials:

Spill kit containing:

Inert absorbent material (e.g., vermiculite, sand)

Chemical-resistant gloves

Safety goggles and face shield

Disposable lab coat or apron

Plastic bags for waste disposal

Scoop and dustpan

Soap and water

Procedure:

Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or

involves other hazardous materials, evacuate the area and follow institutional emergency
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procedures.

Ventilate: Ensure the area is well-ventilated. If possible and safe to do so, increase

ventilation by opening a fume hood sash.

Don PPE: Put on the appropriate PPE from the spill kit.

Containment: For a solid spill, carefully sweep up the material with a scoop and dustpan,

minimizing dust generation. For a solution, cover the spill with an inert absorbent material.

Collection: Place the absorbed or swept material into a labeled, sealable plastic bag.

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of the sealed bag containing the spilled material and any

contaminated cleaning materials as hazardous waste according to local regulations.

Report: Report the incident to the laboratory supervisor or safety officer.

Visualized Workflows
The following diagrams illustrate key procedural workflows for handling benzyl tosylate.

Preparation
PPE

Handling (in Fume Hood) Post-Handling

Verify Fume Hood Operation Gather Reagents & Glassware
Don Safety Goggles,

Face Shield, Lab Coat,
& Resistant Gloves

Weigh & Dispense Set up Reaction Store in Cool,
Dark, Dry Place

Dispose of Waste
in Labeled Container

Click to download full resolution via product page

Caption: Standard Handling Workflow for Benzyl Tosylate.
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Spill Occurs

Alert Others & Evacuate
(if necessary)

Ensure Ventilation

Don Appropriate PPE
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Caption: Emergency Spill Response Workflow.
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Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

cluster_skin cluster_eye cluster_inhalation cluster_ingestion

Immediately wash with
plenty of soap and water.

Remove contaminated clothing.

Seek medical attention
if irritation persists.

Rinse cautiously with water
for several minutes.

Remove contact lenses,
if present and easy to do.

Seek immediate
medical attention.

Move person to fresh air.

If breathing is difficult,
give oxygen.

Seek medical attention.

Rinse mouth with water.

Do NOT induce vomiting.

Seek immediate
medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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